2-{2-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[2-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C23H20N4O4/c1-2-15-6-3-4-7-17(15)24-21(28)13-27-11-5-8-18(27)23-25-22(26-31-23)16-9-10-19-20(12-16)30-14-29-19/h3-12H,2,13-14H2,1H3,(H,24,28)
• InChI Key: RDGUNTIRBKAMIS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C=CC=C2C3=NC(=NO3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H20N4O4
• Molecular Weight: 416.4 g/mol

Description

The compound contains several structural components, including a 1,3-benzodioxol-5-yl group, a 1,2,4-oxadiazol-5-yl group, a 1H-pyrrol-1-yl group, and a 2-ethylphenyl group. These groups are common in various organic compounds and can contribute to the compound’s overall properties.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques like X-ray crystallography, NMR spectroscopy, or computational chemistry. Unfortunately, without specific data for this compound, a detailed molecular structure analysis isn’t possible.

Scientific Research Applications

Antifungal Activity

• The compound has been investigated for its antifungal properties. Specifically, it shows promising activity against Rhizoctonia solani, a common fungal pathogen that affects various crops. .

Biological Activity

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Chemical Synthesis

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Electronic Properties

• While not explicitly mentioned for this specific compound, related dithiazole structures have valuable electronic properties. .

Parent Compound Variants

• The compound’s structure is related to benzo[1,2,3]dithiazole and benzothiazole. .

Mechanism of Action

The mechanism of action refers to how a compound interacts with biological systems. This is typically studied for drugs or bioactive compounds. Without specific studies or data on this compound, it’s not possible to provide a mechanism of action.